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Compound of Interest

Methyl 5-bromo-2-hydroxy-4-
Compound Name:
methoxybenzoate

Cat. No.: B184605

CAS Number: 39503-52-1

This technical guide provides a comprehensive overview of Methyl 5-bromo-2-hydroxy-4-
methoxybenzoate, a halogenated aromatic compound of interest to researchers and
professionals in organic synthesis and drug development. This document summarizes its
chemical properties, outlines a potential synthetic pathway, and presents available spectral
data.

Chemical Properties and Data

Methyl 5-bromo-2-hydroxy-4-methoxybenzoate is a substituted benzoic acid derivative. Its
structure incorporates a bromine atom, a hydroxyl group, and a methoxy group, making it a
versatile intermediate for further chemical modifications. The quantitative data for this
compound are summarized in the table below.
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Property Value Source
CAS Number 39503-52-1 [11[2][3]
Molecular Formula CoHoBrOa4 [41[5]
Molecular Weight 261.07 g/mol [5]
Monoisotopic Mass 259.9684 Da [4]
Purity Typically =95% [5]
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Synthesis

While a specific, detailed experimental protocol for the synthesis of Methyl 5-bromo-2-
hydroxy-4-methoxybenzoate is not readily available in the reviewed literature, a plausible
synthetic route can be conceptualized based on standard organic chemistry transformations. A
potential pathway involves the bromination of a vanillin derivative followed by oxidation and
esterification.

Conceptual Synthetic Workflow

This diagram illustrates a potential logical workflow for the synthesis of Methyl 5-bromo-2-
hydroxy-4-methoxybenzoate.
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Potential Research Applications

Methyl 5-bromo-2-hydroxy-4-methoxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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